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Abstract

Phenylmethanesulfonohydrazide is a versatile organic compound characterized by its unique
assembly of a phenyl ring, a methanesulfonyl group, and a hydrazide moiety. This guide
provides a comprehensive technical overview of its chemical identity, including its definitive
IUPAC name, physicochemical properties, and detailed synthesis protocols. We delve into the
mechanistic underpinnings of its synthesis and explore its significant applications in organic
chemistry and medicinal drug development. This document is designed to serve as a
foundational resource for researchers, offering both theoretical insights and practical, field-
proven experimental methodologies.

Part 1: Chemical Identity and Nomenclature

The precise identification of a chemical entity is paramount for scientific rigor and
reproducibility. The compound in focus is structurally composed of a benzyl group attached to a
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sulfonyl hydrazide functional group.
1.1. IUPAC Name and Chemical Identifiers

Based on the principles of chemical nomenclature, the definitive IUPAC name for the
compound is phenylmethanesulfonohydrazide. This name accurately reflects the
connectivity of its constituent parts: a phenyl group attached to a methane bridge, which is in
turn bonded to the sulfur atom of a sulfonohydrazide group.

Identifier Value Reference

phenylmethanesulfonohydrazi

IUPAC Name de [1]
CAS Number 36331-57-4 [2]
Molecular Formula C7H10N202S [3]
Molecular Weight 186.23 g/mol [3]

1.2. Chemical Structure

The structural formula reveals a benzyl group (CeHsCH2—) covalently bonded to the sulfur atom
of the sulfonylhydrazide (—SO2NHNHz) moiety. This structure imparts a unique combination of
reactivity and stability to the molecule.

Figure 1: Chemical structure of phenylmethanesulfonohydrazide.

Part 2: Synthesis and Mechanistic Insights

The synthesis of phenylmethanesulfonohydrazide is most commonly achieved through the
reaction of phenylmethanesulfonyl chloride with hydrazine hydrate. This reaction is a classic
example of nucleophilic acyl substitution at a sulfonyl center.

2.1. Causality in Experimental Design

The selection of reagents and conditions is critical for maximizing yield and purity.
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o Starting Material: Phenylmethanesulfonyl chloride is the preferred starting material due to the
high reactivity of the sulfonyl chloride group, which makes it an excellent electrophile.

» Nucleophile: Hydrazine hydrate serves as the nucleophile. It is typically used in excess (at
least 2 molar equivalents) for two primary reasons: 1) to ensure the complete consumption of
the sulfonyl chloride, and 2) to neutralize the hydrochloric acid (HCI) byproduct generated
during the reaction, thus preventing the protonation and deactivation of the remaining
hydrazine.[4]

e Solvent and Temperature: The reaction is often conducted in a solvent like tetrahydrofuran
(THF) at controlled, low temperatures (e.g., 0-20°C).[5] This is crucial because the reaction is
exothermic; controlling the temperature prevents side reactions and decomposition of the
product.

2.2. Synthesis Workflow Diagram

The overall process from starting materials to the purified product can be visualized as follows:

Click to download full resolution via product page

Figure 2: General workflow for the synthesis of phenylmethanesulfonohydrazide.

2.3. Detailed Experimental Protocol

This protocol is adapted from established methods for the synthesis of analogous sulfonyl
hydrazides.[5]
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e Setup: Equip a three-necked round-bottomed flask with a mechanical stirrer, a dropping
funnel, and a thermometer. Place the flask in an ice-salt bath.

» Reagent Preparation: Charge the flask with phenylmethanesulfonyl chloride (1.0 mole) and
tetrahydrofuran (THF, 350 mL).

e Reaction: Cool the stirred mixture to 10-15°C. Prepare a solution of 85% hydrazine hydrate
(2.2 moles) in water and add it dropwise via the dropping funnel, ensuring the internal
temperature is maintained between 10°C and 20°C.

o Completion: After the addition is complete, continue stirring for an additional 15-20 minutes
in the ice bath.

o Workup: Transfer the reaction mixture to a separatory funnel. The lower aqueous layer,
containing excess hydrazine and hydrazine hydrochloride, is drawn off and discarded.

« Purification: Filter the upper THF layer to remove any suspended solids. Vigorously stir the
clear filtrate while slowly adding two volumes of distilled water.
Phenylmethanesulfonohydrazide will precipitate as a white crystalline solid.

« |solation: Collect the product by vacuum filtration through a Buchner funnel, wash several
times with distilled water, and air-dry. For higher purity, the crude product can be
recrystallized from a hot methanol/water mixture.[5]

Part 3: Applications in Research and Drug
Development

Sulfonyl hydrazides are highly versatile reagents in organic synthesis and have garnered
significant interest in medicinal chemistry.[6] Their stability and predictable reactivity make them
valuable building blocks.[7]

3.1. Role in Organic Synthesis

Phenylmethanesulfonohydrazide serves as a crucial reagent in several synthetic
transformations:
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» Sulfonyl Source: It is an effective precursor for generating sulfonyl radicals, which can
participate in a wide range of cross-coupling and cyclization reactions to form C-S bonds, a
key structural motif in many pharmaceuticals.[6][8]

o Protecting Group: The hydrazide moiety can react with aldehydes and ketones to form
hydrazones. This reaction is reversible, making it a useful method for protecting carbonyl
groups during multi-step syntheses.

3.2. Significance in Medicinal Chemistry and Drug Development
The sulfonyl hydrazide scaffold is a privileged structure in drug design.

« Enzyme Inhibition: Many drugs function by inhibiting specific enzymes involved in disease
pathways.[9] The sulfonyl group can act as a hydrogen bond acceptor and engage in critical
interactions within an enzyme's active site. Phenylmethanesulfonohydrazide and its
derivatives are investigated as potential small molecule inhibitors for various enzymes.[10]
[11] Small molecule inhibitors are often preferred in drug development due to their favorable
pharmacological properties.[10]

» Bioisosteric Replacement: The sulfonyl group can be used as a bioisostere for other
functional groups to improve a drug candidate's metabolic stability and pharmacokinetic
profile.[12]

o Scaffold for Library Synthesis: Its structure serves as a versatile starting point for creating
libraries of more complex molecules for high-throughput screening in drug discovery
programs.

3.3. Logical Pathway: From Reagent to Therapeutic Candidate

The utility of phenylmethanesulfonohydrazide in drug discovery follows a logical progression,
from a simple building block to a complex, biologically active molecule.
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Figure 3: Conceptual workflow from starting material to drug candidate.
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Conclusion

Phenylmethanesulfonohydrazide, correctly identified by its IUPAC name, is more than a

simple organic molecule. It is a potent and versatile tool in the arsenal of synthetic and

medicinal chemists. Its straightforward synthesis, coupled with the reactive yet stable nature of

its functional groups, makes it an invaluable precursor for constructing complex molecular

architectures. As research continues to uncover new therapeutic targets, the demand for

versatile building blocks like phenylmethanesulfonohydrazide will undoubtedly grow,

solidifying its role in the future of drug discovery and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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